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Abstract

Cyclohexylamine carbonate (CAS No. 20227-92-3) is a versatile organic salt with significant
applications as a corrosion inhibitor and a chemical intermediate in various synthetic
processes. This technical guide provides an in-depth overview of its chemical and physical
properties, detailed experimental protocols for its synthesis and analysis, and a thorough
examination of its mechanism of action as a corrosion inhibitor. The information is presented to
support its application in research, particularly in materials science and drug development.

Core Properties of Cyclohexylamine Carbonate

Cyclohexylamine carbonate is the product of the reaction between the primary aliphatic
amine, cyclohexylamine, and carbonic acid. While some sources describe it as a colorless and
transparent liquid with an ammonia-like odor, it is more commonly characterized as a white
crystalline solid.[1][2][3] This discrepancy may arise from the fact that cyclohexylamine itself is
a liquid that readily absorbs atmospheric carbon dioxide to form the solid carbonate salt.[4]

Physicochemical Properties

A summary of the key physicochemical properties of cyclohexylamine and its carbonate salt are
presented in Table 1. It is important to note that some literature sources incorrectly attribute the
properties of cyclohexylamine to cyclohexylamine carbonate.
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Property

Value

References

Chemical Name

Cyclohexylamine carbonate

[1]

CAS Number 20227-92-3 [5]
Molecular Formula C7H15NOs [6]
Molecular Weight 161.20 g/mol [6]
Appearance White crystalline solid [1][3]
Solubility Soluble in water [3]

pH (0.01% ag. soln.)

10.5

[4]

Vapor Pressure

8.07 mmHg at 25°C

[7]

Table 1: Physicochemical properties of Cyclohexylamine Carbonate.

The properties of the precursor, cyclohexylamine, are provided in Table 2 for reference.

Property Value References
Chemical Name Cyclohexylamine [8]

CAS Number 108-91-8 [8]

Molecular Formula CeH13N [8]

Molecular Weight 99.17 g/mol [8]
Appearance Clear to yellowish liquid [819]

Odor Strong, fishy, amine odor [8]

Density 0.8647 g/cms3 [8]

Melting Point -17.7 °C [8]

Boiling Point 134.5°C [8]

Solubility in water Miscible [8][10]
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Table 2: Physicochemical properties of Cyclohexylamine.

Synthesis and Characterization
Synthesis of Cyclohexylamine Carbonate

Cyclohexylamine carbonate is typically synthesized through the direct reaction of
cyclohexylamine with carbon dioxide.[6] Industrial synthesis often involves bubbling carbon
dioxide gas through a 15-40% (w/w) aqueous or solvent-based solution of cyclohexylamine
until a suspension of the carbonate salt is formed.[5]

Experimental Protocol: Laboratory Synthesis

A general laboratory procedure for the synthesis of cyclohexylamine carbonate is as follows:

Dissolve cyclohexylamine in a suitable solvent such as water or ethanol to create a 15-40%
solution.[6]

e Bubble carbon dioxide gas through the stirred solution at a controlled temperature, typically
between 25-40°C.[5]

» Continue the carbon dioxide addition until the formation of a white precipitate is complete.
* |solate the solid product by filtration.

e Wash the collected solid with a small amount of cold solvent to remove any unreacted
cyclohexylamine.

e Dry the purified cyclohexylamine carbonate under vacuum.
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Figure 1: Synthesis workflow for cyclohexylamine carbonate.

Analytical Characterization

The purity and identity of synthesized cyclohexylamine carbonate can be confirmed using
various analytical techniques.

Fourier-Transform Infrared (FTIR) Spectroscopy:

FTIR spectroscopy is a key method for confirming the presence of the carbonate and
cyclohexylammonium ions. The spectrum is expected to show characteristic N-H stretching and
bending vibrations from the ammonium group and C-H vibrations from the cyclohexane ring.
The presence of the carbonate ion (CO327) is confirmed by its characteristic absorption bands.

13C Nuclear Magnetic Resonance (33C NMR) Spectroscopy:

13C NMR spectroscopy can be used to distinguish between the free amine and the carbonate
form. The carbons of the cyclohexane ring are expected to appear in the typical alkane region
of the spectrum (20-60 ppm). A distinctive downfield signal in the range of 150-190 ppm
confirms the presence of the carbonate carbon.[5]

Applications in Corrosion Inhibition

Cyclohexylamine carbonate is an effective vapor-phase corrosion inhibitor (VPCI),
particularly for the protection of metals in enclosed systems.[2]
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Mechanism of Corrosion Inhibition

The corrosion inhibition mechanism of cyclohexylamine carbonate involves a multi-step
process that results in the formation of a protective film on the metal surface.

o Vaporization and Transport: Due to its relatively high vapor pressure, cyclohexylamine
carbonate readily volatilizes into the enclosed atmosphere.

e Hydrolysis: In the presence of moisture on the metal surface, the cyclohexylamine
carbonate hydrolyzes to release cyclohexylamine and carbonic acid.

o Neutralization and Film Formation: The basic cyclohexylamine neutralizes acidic species on
the metal surface. Both cyclohexylamine and carbonate ions can then adsorb onto the metal
surface. This adsorption process is believed to be primarily due to physisorption.[2] This
forms a thin, protective film that acts as a barrier to corrosive agents. The inhibition is anodic,
meaning it primarily suppresses the dissolution of the metal.[2]
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Figure 2: Mechanism of corrosion inhibition by cyclohexylamine carbonate.

Experimental Evaluation of Corrosion Inhibition

Electrochemical Impedance Spectroscopy (EIS):

EIS is a powerful non-destructive technique used to evaluate the performance of corrosion

inhibitors.
Experimental Protocol: EIS for Corrosion Inhibition Testing

+ Electrode Preparation: A working electrode of the metal to be tested (e.g., steel, aluminum) is

polished and cleaned.
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Electrochemical Cell Setup: A standard three-electrode cell is used, consisting of the working
electrode, a reference electrode (e.g., Ag/AgCl), and a counter electrode (e.g., platinum or
graphite).[11]

Electrolyte: The electrolyte is a corrosive medium, such as a 3.5% NacCl solution, with and
without the addition of cyclohexylamine carbonate at various concentrations.[11]

Measurement: The cell is connected to a potentiostat. A small amplitude sinusoidal voltage
(e.g., 50 mV) is applied over a wide frequency range (e.g., 100 kHz to 10 mHz).[11]

Data Analysis: The impedance data is plotted as Nyquist and Bode plots. The data can be
fitted to an equivalent electrical circuit to determine parameters such as the polarization
resistance (Rp), which is inversely proportional to the corrosion rate. An increase in Rp in the
presence of the inhibitor indicates effective corrosion protection.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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